Cas no 1002557-04-1 (2-(4-Chlorophenyl)-2-methylpropylamine Hydrochloride)

• Product name: 2-(4-Chlorophenyl)-2-methylpropylamine Hydrochloride
• CAS No: 1002557-04-1
• MF: C₁₀H₁₅Cl₂N
• MW: 220.138800859451
• CID: 3047751
• PubChem ID: 56776734

2-(4-Chlorophenyl)-2-methylpropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-2-methylpropylamine HCl
• 2-(4-chlorophenyl)-2-methylpropan-1-amine;hydrochloride
• 2-(4-CHLOROPHENYL)-2-METHYLPROPAN-1-AMINE HYDROCHLORIDE
• CQB55704
• Z6247
• 2-(4-Chlorophenyl)-2-methylpropylamine hydrochloride
• MFCD00050679
• BS-26357
• SCHEMBL3750475
• G77656
• CS-0212675
• 1002557-04-1
• AKOS026672375
• 2-(4-Chlorophenyl)-2-methylpropylamine Hydrochloride

• Inchi： 1S/C10H14ClN.ClH/c1-10(2,7-12)8-3-5-9(11)6-4-8;/h3-6H,7,12H2,1-2H3;1H
• InChI Key： SAMRMCHVQOVZQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CN.Cl

Computed Properties

• Exact Mass: 219.058155g/mol
• Monoisotopic Mass: 219.058155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 220.14g/mol

2-(4-Chlorophenyl)-2-methylpropylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Chlorophenyl)-2-methylpropylamine Hydrochloride

2-(4-Chlorophenyl)-2-methylpropylamine Hydrochloride: A Comprehensive Overview

2-(4-Chlorophenyl)-2-methylpropylamine hydrochloride, also known by its CAS number 1002557-04-1, is a chemical compound with significant applications in various fields. This compound is a hydrochloride salt of 2-(4-chlorophenyl)-2-methylpropylamine, which belongs to the class of tertiary amines. The molecule consists of a central nitrogen atom bonded to three alkyl groups, one of which is a substituted phenyl group. The presence of the chlorine atom on the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile in different chemical reactions and industrial processes.

The synthesis of 2-(4-chlorophenyl)-2-methylpropylamine hydrochloride typically involves a multi-step process. The starting material is often 4-chlorotoluene, which undergoes nitration to form 4-chloro-N-methylaniline. This intermediate is then subjected to reduction to yield the amine derivative. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. This method ensures high purity and stability of the final product, making it suitable for various applications.

In recent years, there has been growing interest in the use of tertiary amines like 2-(4-chlorophenyl)-2-methylpropylamine hydrochloride in pharmaceutical research. These compounds are known for their ability to act as ligands in metal-catalyzed reactions, facilitating the synthesis of complex organic molecules. For instance, studies have shown that this compound can serve as an effective ligand in palladium-catalyzed cross-coupling reactions, which are widely used in drug discovery and development.

Beyond pharmaceuticals, 2-(4-chlorophenyl)-2-methylpropylamine hydrochloride finds applications in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable additive in polymer synthesis and catalysis. Recent research has explored its role in enhancing the mechanical properties of polymeric materials by incorporating it as a cross-linking agent. This application highlights its potential in developing advanced materials for industries such as automotive and aerospace.

The physical properties of 2-(4-chlorophenyl)-2-methylpropylamine hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes that require controlled solubility and stability.

In terms of safety considerations, tertiary amines like this compound are generally considered non-hazardous under normal handling conditions. However, prolonged exposure or improper handling may lead to skin irritation or respiratory issues. It is recommended to handle this compound with appropriate personal protective equipment (PPE) and ensure adequate ventilation during use.

The environmental impact of 2-(4-chlorophenyl)-2-methylpropylamine hydrochloride has also been studied extensively. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. Its degradation products are primarily non-toxic, further reducing its environmental footprint.

In conclusion, 2-(4-chlorophenyl)-2-methylpropylamine hydrochloride, CAS number 1002557-04-1, is a versatile chemical compound with diverse applications across multiple industries. Its unique chemical properties make it an invaluable tool in pharmaceutical research, materials science, and catalysis. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical industry is expected to grow further.